Cas no 2228740-65-4 (4-(7-chloroquinolin-8-yl)pyrrolidin-2-one)

• Product Name: 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one
• CAS No: 2228740-65-4
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 6367620
• PubChem ID: 165789973
• Update Time: 2025-06-08

4-(7-chloroquinolin-8-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one
• 2228740-65-4
• EN300-1993981

• Inchi： 1S/C13H11ClN2O/c14-10-4-3-8-2-1-5-15-13(8)12(10)9-6-11(17)16-7-9/h1-5,9H,6-7H2,(H,16,17)
• InChI Key： KDFOMQGWCSYIET-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1C1CNC(C1)=O

Computed Properties

• Exact Mass: 246.0559907g/mol
• Monoisotopic Mass: 246.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42Ų

Additional information on 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one

Research Brief on 4-(7-Chloroquinolin-8-yl)pyrrolidin-2-one (CAS: 2228740-65-4): Recent Advances and Applications

4-(7-Chloroquinolin-8-yl)pyrrolidin-2-one (CAS: 2228740-65-4) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its quinoline and pyrrolidinone moieties, has been the subject of several studies exploring its biological activity, pharmacokinetic properties, and therapeutic potential. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in the treatment of various diseases.

Recent studies have highlighted the role of 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Structural-activity relationship (SAR) analyses have demonstrated that the quinoline core of this compound facilitates interactions with the ATP-binding pocket of various kinases, while the pyrrolidinone moiety contributes to binding affinity and selectivity. These insights have paved the way for the design of derivatives with improved potency and reduced off-target effects.

In addition to its kinase inhibitory properties, 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one has shown potential as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against drug-resistant strains of Plasmodium falciparum, the causative agent of malaria. The researchers attributed this activity to the compound's ability to disrupt heme detoxification pathways in the parasite, a mechanism distinct from that of traditional antimalarials like chloroquine. These findings suggest that 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one could serve as a lead compound for the development of next-generation antimalarial drugs.

Another area of active research involves the compound's potential application in oncology. Preclinical studies have demonstrated that 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one can induce apoptosis in cancer cells by modulating the activity of pro-survival kinases such as AKT and ERK. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for the treatment of glioblastoma and other central nervous system malignancies. Recent in vivo studies in murine models have shown promising results, with significant tumor growth inhibition and minimal toxicity observed at therapeutic doses.

Despite these encouraging findings, challenges remain in the development of 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one as a therapeutic agent. Issues such as metabolic stability, oral bioavailability, and potential drug-drug interactions need to be addressed through further medicinal chemistry optimization. Current research efforts are focused on the synthesis of prodrugs and formulation strategies to overcome these limitations. Additionally, comprehensive toxicology studies are underway to evaluate the long-term safety profile of this compound and its derivatives.

In conclusion, 4-(7-chloroquinolin-8-yl)pyrrolidin-2-one represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and demonstrated biological activities make it a valuable tool for drug discovery and a promising candidate for further development. As research in this area continues to advance, we anticipate the emergence of novel derivatives with enhanced properties and expanded clinical potential.